Cas no 7575-57-7 (Benzenesulfonic acid, 2-propenyl ester)
7575-57-7 structure
Product Name:Benzenesulfonic acid, 2-propenyl ester
CAS No:7575-57-7
MF:C9H10O3S
MW:198.238901615143
CID:539021
PubChem ID:12441432
Update Time:2025-04-19
Benzenesulfonic acid, 2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2-propenyl ester
- prop-2-enyl benzenesulfonate
- 7575-57-7
- allyl benzenesulfonate
- Prop-2-en-1-yl benzenesulfonate
- benzenesulfonic acid allyl ester
- SCHEMBL62040
- DTXSID10498393
-
- Inchi: 1S/C9H10O3S/c1-2-8-12-13(10,11)9-6-4-3-5-7-9/h2-7H,1,8H2
- InChI Key: PZJDKDVITVGDLW-UHFFFAOYSA-N
- SMILES: C=CCOS(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 198.0351
- Monoisotopic Mass: 198.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Benzenesulfonic acid, 2-propenyl ester Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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